Cas no 7357-96-2 (benzenamine,4-[2-(4-nitrophenyl)ethyl]-)

benzenamine,4-[2-(4-nitrophenyl)ethyl]- structure
7357-96-2 structure
Product Name:benzenamine,4-[2-(4-nitrophenyl)ethyl]-
CAS No:7357-96-2
MF:C14H14N2O2
MW:242.273163318634
CID:862446
PubChem ID:139005
Update Time:2025-04-19

benzenamine,4-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • benzenamine,4-[2-(4-nitrophenyl)ethyl]-
    • Benzenamine, 4-(2-(4-nitrophenyl)ethyl)-
    • 4-[2-(4-nitrophenyl)ethyl]aniline
    • 7357-96-2
    • AKOS004114675
    • DTXSID80994357
    • SCHEMBL10535339
    • BB 0221263
    • Inchi: 1S/C14H14N2O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(17)18/h3-10H,1-2,15H2
    • InChI Key: LJMZVVZWVDMYLW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCC1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 242.10562
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.229
  • Boiling Point: 408.7°C at 760 mmHg
  • Flash Point: 201°C
  • Refractive Index: 1.64
  • PSA: 69.16
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